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Compound of Interest

Compound Name: 3-bromo-N-phenylpyridin-4-amine

Cat. No.: B2598339 Get Quote

Technical Dossier: 3-bromo-N-phenylpyridin-4-
amine
For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of 3-bromo-
N-phenylpyridin-4-amine, a heterocyclic aromatic amine of interest in medicinal chemistry

and materials science. The information presented herein is based on established chemical

principles and data from isomeric compounds.

Chemical Identity and Properties
3-bromo-N-phenylpyridin-4-amine is a substituted pyridine derivative. While direct database

entries for this specific compound are sparse, its molecular formula and weight can be

determined from its structure. Isomers of this compound, such as 3-bromo-2-phenylpyridin-4-

amine, share the same molecular formula and mass. The molecular formula for this class of

isomers is C₁₁H₉BrN₂[1][2], with a corresponding molecular weight of approximately 249.11

g/mol [3].

Table 1: Molecular Data for 3-bromo-N-phenylpyridin-4-amine
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Property Value Citation

Molecular Formula C₁₁H₉BrN₂ [1][3]

Molecular Weight 249.11 g/mol [3]

Methodologies
The molecular formula is derived by summing the constituent atoms from the compound's

structure: a bromo-substituted pyridine ring (C₅H₃BrN) and an N-phenyl group (C₆H₆N). The

molecular weight is subsequently calculated using the standard atomic weights of these

elements. These values are consistent across isomers, as confirmed by data for compounds

like 3-bromo-2-phenylpyridin-4-amine[1][2][3].

Experimental Protocols:

Molecular Formula Determination: The molecular formula is established by summing the

atoms of the constituent parts of the molecule (a pyridine ring, a bromine atom, and a

phenylamino group).

Start with the base pyridine ring (C₅H₅N).

Substitute a bromine atom onto the ring at position 3, removing one hydrogen atom

(C₅H₄BrN).

Substitute a phenylamino group (-NHC₆H₅) onto the ring at position 4, removing a second

hydrogen atom.

Sum the atoms: (C₅H₃BrN) + (C₆H₆N) = C₁₁H₉BrN₂.

Molecular Weight Calculation:

The molecular weight is calculated from the determined molecular formula (C₁₁H₉BrN₂).

The calculation is performed by summing the atomic weights of each atom: (11 × Atomic

Weight of Carbon) + (9 × Atomic Weight of Hydrogen) + (1 × Atomic Weight of Bromine) +

(2 × Atomic Weight of Nitrogen).
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Logical Relationships
The relationship between the chemical name, its derived formula, and its calculated molecular

weight is a fundamental concept in chemistry. The name defines the structure, which in turn

dictates the molecular formula and, consequently, the molecular weight.

3-bromo-N-phenylpyridin-4-amine

Molecular Formula
C₁₁H₉BrN₂
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Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2598339#3-bromo-n-phenylpyridin-4-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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